Cas no 2229382-19-6 (3-amino-1-(3-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(3-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229382-19-6
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6499722
• PubChem ID: 165651129
• Update Time: 2025-06-15

3-amino-1-(3-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid
• 2229382-19-6
• EN300-1798066

• Inchi： 1S/C12H14FNO2/c1-7-9(3-2-4-10(7)13)12(11(15)16)5-8(14)6-12/h2-4,8H,5-6,14H2,1H3,(H,15,16)
• InChI Key： FPQIJGFEZRLLQK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(3-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid

3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid: A Promising Compound in Pharmaceutical Research

3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid, with the chemical structure of CAS No. 2229382-19-6, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique cyclobutane ring and functional groups, has garnered attention for its potential applications in drug discovery and development. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers aiming to address complex diseases.

The 3-amino group and the 3-fluoro-2-methylphenyl substituent contribute to the compound's distinct chemical properties. These features enable the molecule to interact with specific biological targets, such as enzymes and receptors, which are critical in various physiological processes. The cyclobutane-1-carboxylic acid moiety further enhances the compound's stability and reactivity, offering advantages in pharmaceutical formulation.

Recent advancements in drug discovery have underscored the importance of compounds like 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated its potential as a scaffold for developing novel therapeutics targeting neurodegenerative disorders. The compound's ability to cross the blood-brain barrier was a key finding, suggesting its utility in treating conditions such as Alzheimer's disease.

The fluoro and methyl substituents in the phenyl ring play a crucial role in modulating the compound's pharmacokinetic properties. Fluorine atoms enhance metabolic stability, while methyl groups contribute to steric hindrance, influencing the molecule's interaction with target proteins. These modifications are essential for optimizing the compound's efficacy and reducing off-target effects.

Current research efforts are focused on elucidating the mechanism of action of 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid. Studies indicate that it may act as a selective inhibitor of certain kinases, which are implicated in cancer progression. This property makes it a promising candidate for the development of targeted therapies in oncology.

In the realm of drug development, the compound's synthetic accessibility is a notable advantage. Efficient synthetic routes have been reported in recent literature, enabling large-scale production for preclinical and clinical studies. These methods leverage catalytic approaches and green chemistry principles, aligning with sustainable practices in pharmaceutical manufacturing.

The carboxylic acid functionality of the compound is critical for its pharmacological activity. This group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. Additionally, the carboxylic acid moiety may facilitate the formation of salts, which is important for drug formulation and solubility.

Emerging research suggests that 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid may have applications beyond traditional therapeutic areas. In a 2024 review published in Pharmaceutical Research, the compound was highlighted as a potential lead molecule for the development of antiviral agents. Its ability to interfere with viral replication mechanisms was a key point of discussion.

The amino group in the compound is another important feature. It can act as a nucleophile, enabling the formation of covalent bonds with target proteins. This property is particularly relevant in the design of irreversible enzyme inhibitors, which are effective in treating certain bacterial infections.

Recent studies have also explored the cytotoxic activity of 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid against cancer cell lines. In vitro experiments have shown significant inhibition of cell proliferation, particularly in leukemia and breast cancer models. These findings suggest potential applications in oncology, though further clinical trials are needed to confirm efficacy.

The fluoro substitution in the phenyl ring has been shown to influence the compound's lipophilicity and proton affinity. These properties are critical in determining the compound's ability to penetrate cell membranes and interact with intracellular targets. Optimizing these parameters is essential for improving therapeutic outcomes.

Researchers are also investigating the metabolic fate of 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid in vivo. Understanding how the compound is metabolized and excreted is crucial for predicting its pharmacokinetic profile and potential side effects. Recent studies using animal models have provided insights into its clearance mechanisms.

The carboxylic acid group's role in forming salts is particularly important for drug formulation. These salts can improve solubility and stability, which are vital for developing effective oral medications. The choice of counterion can also influence the compound's bioavailability and therapeutic index.

In summary, 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid (CAS No. 2229382-19-6) is a compound with diverse potential applications in medicinal chemistry. Its unique structural features and functional groups make it a valuable candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising lead in the quest for innovative treatments.

As the field of drug discovery evolves, compounds like 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid will play an increasingly important role. The integration of advanced analytical techniques and computational modeling is expected to further enhance our understanding of its properties and applications, paving the way for breakthroughs in medical science.

For researchers and pharmaceutical companies, the synthetic accessibility and chemical versatility of this compound offer significant advantages. Continued exploration of its potential in various therapeutic areas will be crucial in translating these findings into practical medical solutions. The journey of this compound from the laboratory to the clinic is an exciting frontier in the pursuit of better health outcomes.

Ultimately, the study of 3-Amino-1-(3-Fluoro-2-Methylphenyl)cyclobutane-1-Carboxylic Acid exemplifies the dynamic nature of medicinal chemistry. As new discoveries emerge, the compound's role in addressing complex diseases will likely expand, underscoring its importance in the ever-evolving landscape of pharmaceutical research.